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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of urinary L-Glyceric acid reference ranges in
healthy pediatric and adult populations. It is intended to serve as a valuable resource for
researchers, scientists, and professionals in drug development who require accurate baseline
data for this organic acid. The information presented herein is compiled from various studies
and includes detailed experimental methodologies and comparative data to aid in the
interpretation of urinary L-Glyceric acid levels.

Reference Ranges for Urinary L-Glyceric Acid

The concentration of L-Glyceric acid in urine can vary significantly with age. The following
tables summarize the reference ranges for healthy pediatric and adult populations as reported
in the scientific literature. It is important to note that values are typically normalized to creatinine
concentration to account for variations in urine dilution.

Table 1: Reference Ranges for Urinary Glyceric Acid in Healthy Pediatric Populations
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Reference Range Reference Range
Age Group .. -
(mmol/mol creatinine) (nmol/mmol creatinine)
0-31 days <41.0 < 41,000
1-5 months <76.0 < 76,000
1-13 years - 0.1-37.3

Data for 0-5 months from a hyperoxaluria panel. The broader range for 1-13 years is from a
study on a healthy Turkish pediatric population.

Table 2: Reference Ranges for Urinary L-Glyceric Acid in Healthy Adult Populations

. Reference Range
Population . Reference Range (umoliL)
(mmol/mol creatinine)

General Adult 0 - 21 ("Optimal") <5

The "optimal” range is for glyceric acid without specifying the isomer. The < 5 pmol/L value is
for L-glycerate in normal individuals.

Experimental Methodologies

The determination of urinary L-Glyceric acid concentrations is most commonly performed using
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Below are detailed protocols representative of the methodologies
used in studies establishing these reference ranges.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Urinary Organic Acid Analysis

This protocol is a synthesis of methodologies described for the analysis of urinary organic acids
in pediatric populations.

1. Sample Preparation and Extraction:
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A urine sample, with a volume equivalent to 0.25 mg of creatinine, is used for analysis.

An internal standard (e.g., 40 yl of 100 pmol/l tropic acid in methanol) is added to the urine
sample in a glass tube.

The pH of the sample is adjusted to 14 using 7.5 mol/l| NaOH.

To derivatize keto groups, 500 pl of a 50 g/l aqueous hydroxylamine hydrochloride solution is
added, and the mixture is incubated at 60°C for 30 minutes.

The pH is then adjusted to 1 by the dropwise addition of HCI.

The acidified sample is extracted twice with 4 ml of ethyl acetate by vortexing and
subsequent centrifugation at 700 x g for 5 minutes.

The organic phases are combined and evaporated to dryness under a stream of nitrogen at
40°C.

. Derivatization:

The dried residue is derivatized to increase the volatility of the organic acids. This is
achieved by adding a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide
(BSTFA) with 1% trimethylchlorosilane (TMCS).

The sample is then incubated to ensure complete derivatization.
. GC-MS Analysis:
The derivatized sample is injected into the gas chromatograph.

Injector and Detector Temperatures: The injector and detector temperatures are typically set
at 250°C and 300°C, respectively.

GC Oven Temperature Program: A temperature gradient is used to separate the different
organic acids. A typical program is as follows:

o Initial temperature: 70°C, held for 4 minutes.
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o Ramp 1: Increase to 180°C at a rate of 20°C/min.
o Ramp 2: Increase to 200°C at a rate of 4°C/min, held for 1 minute.

o Ramp 3: Increase to 275°C at a rate of 3°C/min, held for 10 minutes.

e Mass Spectrometry: The mass spectrometer is operated in electron ionization (El) mode,
and mass spectra are recorded over a specific mass-to-charge ratio (m/z) range to identify
and quantify the individual organic acids based on their unique fragmentation patterns and
retention times.

Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of urinary L-
Glyceric acid reference ranges.

Sample Collection & Preparation Analytical Measurement Data Analysis & Interpretation

Urine Sample Collection Creatinine Measurement Addition of Organic Acid Derivatization > GC-MS or LC-MS/MS Data Processing & Statistical Analysis Establishment of
(Healthy Population) (Normalization) Internal Standard Extraction (e.g., Silylation) Analysis Quantification (e.g., 95th Percentile) Reference Range

Click to download full resolution via product page
Caption: Workflow for establishing urinary L-Glyceric acid reference ranges.

This guide provides a foundational understanding of urinary L-Glyceric acid reference ranges.
For specific clinical or research applications, it is recommended to consult the original research
articles and consider the specific demographics of the population under study. As new research
emerges, these reference ranges may be further refined.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b11928538?utm_src=pdf-body-img
https://www.benchchem.com/product/b11928538#reference-ranges-for-urinary-l-glyceric-acid-in-healthy-populations
https://www.benchchem.com/product/b11928538#reference-ranges-for-urinary-l-glyceric-acid-in-healthy-populations
https://www.benchchem.com/product/b11928538#reference-ranges-for-urinary-l-glyceric-acid-in-healthy-populations
https://www.benchchem.com/product/b11928538#reference-ranges-for-urinary-l-glyceric-acid-in-healthy-populations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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